Cas no 2680768-25-4 (2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 2680768-25-4
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5665426
• PubChem ID: 165914595
• Update Time: 2025-10-21

2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid
• 2680768-25-4
• EN300-27727215
• 2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid

• Inchi： 1S/C23H25NO4/c25-21(26)23(14-18-10-4-5-11-19(18)15-23)24(20-12-6-7-13-20)22(27)28-16-17-8-2-1-3-9-17/h1-5,8-11,20H,6-7,12-16H2,(H,25,26)
• InChI Key： IIYBPJBOAPDIQM-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=CC=2C1)N(C(=O)OCC1C=CC=CC=1)C1CCCC1)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 2680768-25-4)

2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid (CAS No. 2680768-25-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a cyclopentyl group, a benzyloxycarbonyl protecting moiety, and an indene-carboxylic acid backbone, making it a versatile intermediate for drug discovery and medicinal chemistry applications. Its CAS number 2680768-25-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

The growing interest in 2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid aligns with broader trends in small-molecule therapeutics and peptide mimetics. Researchers are increasingly exploring its potential as a scaffold for designing enzyme inhibitors or receptor modulators, particularly in targeting inflammatory pathways or metabolic disorders. The compound’s carboxylic acid functionality allows for further derivatization, a feature highly valued in structure-activity relationship (SAR) studies. Recent publications have highlighted its utility in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the benzyloxycarbonyl (Cbz) group in this compound acts as a protective moiety for amines, a strategy widely adopted in peptide synthesis. This characteristic makes CAS No. 2680768-25-4 relevant to discussions about green chemistry and sustainable protecting groups, as researchers seek alternatives to traditional reagents with lower environmental impact. The compound’s indene core also intersects with interest in bioisosteres, where non-classical aromatic systems are used to optimize drug properties like solubility or metabolic stability.

The physicochemical properties of 2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid—such as its logP, hydrogen bond donors/acceptors, and molecular weight—position it within the Lipinski’s Rule of Five framework, a frequent search term among medicinal chemists. This compliance enhances its appeal for oral drug development, a key focus area in personalized medicine initiatives. Analytical techniques like HPLC and LC-MS are typically employed for purity assessment, reflecting industry demands for high-throughput characterization methods.

In the context of intellectual property, derivatives of this compound have appeared in patent filings related to kinase inhibition and GPCR targeting, aligning with investor interest in novel therapeutic mechanisms. Its CAS registry number 2680768-25-4 facilitates prior art searches, a crucial step in patent landscaping workflows. The molecule’s chiral center also raises questions about enantioselective synthesis, a trending subject in catalysis research forums.

As regulatory agencies emphasize ICH guidelines for impurity profiling, the synthesis and handling of 2-{(benzyloxy)carbonyl(cyclopentyl)amino}-2,3-dihydro-1H-indene-2-carboxylic acid require stringent quality-by-design (QbD) approaches. This connects to broader industry conversations about continuous manufacturing and process analytical technology (PAT). The compound’s stability under various pH conditions is another area of investigation, particularly for formulators exploring lyophilized formulations or prodrug strategies.

Looking ahead, the role of CAS No. 2680768-25-4 in combinatorial chemistry libraries and DNA-encoded screening platforms may expand, given the pharmaceutical industry’s push toward accelerated hit identification. Its structural features resonate with current explorations of three-dimensional fragment libraries, which aim to move beyond flat aromatic systems. As machine learning models become more sophisticated in predicting ADMET properties, compounds like this will likely see increased virtual screening applications.